Cas no 1306606-86-9 (5-chloro-2-methoxy-N-methylaniline hydrochloride)

• Product Name: 5-chloro-2-methoxy-N-methylaniline hydrochloride
• CAS No: 1306606-86-9
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• CID: 4587271
• Update Time: 2025-05-20

5-chloro-2-methoxy-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-methylaniline hydrochloride

• Inchi： 1S/C8H10ClNO.ClH/c1-10-7-5-6(9)3-4-8(7)11-2;/h3-5,10H,1-2H3;1H
• InChI Key： AWAJEMZBRIDLLQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Cl)=CC=1NC)C.Cl

5-chloro-2-methoxy-N-methylaniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-2-methoxy-N-methylaniline hydrochloride

Introduction to 5-chloro-2-methoxy-N-methylaniline hydrochloride (CAS No. 1306606-86-9)

5-chloro-2-methoxy-N-methylaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1306606-86-9, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, a hydrochloride salt, belongs to the aniline derivative family, characterized by its unique structural and functional properties. The presence of both chloro and methoxy substituents on the aromatic ring, along with a methylamino group, imparts distinct reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry.

The chemical structure of 5-chloro-2-methoxy-N-methylaniline hydrochloride consists of a benzene ring substituted with a chlorine atom at the 5-position, a methoxy group at the 2-position, and an N-methylamino group at the 4-position. The hydrochloride form indicates that the compound is salted with hydrochloric acid, which enhances its solubility in water and stability under various conditions. This structural configuration not only influences its physical properties but also plays a crucial role in its potential interactions with biological targets.

In recent years, there has been growing interest in aniline derivatives due to their diverse pharmacological profiles. The chloro and methoxy substituents are known to modulate the electronic properties of the aromatic ring, affecting its binding affinity to biological targets such as enzymes and receptors. Specifically, 5-chloro-2-methoxy-N-methylaniline hydrochloride has been explored for its potential role in various therapeutic applications. Its structural features suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and cancer.

One of the most compelling areas of research involving 5-chloro-2-methoxy-N-methylaniline hydrochloride is its investigation as a precursor or intermediate in the synthesis of more complex pharmacophores. The combination of electron-withdrawing (chloro) and electron-donating (methoxy) groups makes this compound a versatile building block for further chemical modifications. Researchers have leveraged these properties to develop novel molecules with enhanced efficacy and reduced side effects.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The N-methylamino group is particularly noteworthy, as it is often found in bioactive molecules targeting neurotransmitter systems. For instance, derivatives of aniline have been shown to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. While 5-chloro-2-methoxy-N-methylaniline hydrochloride itself may not be directly used as a therapeutic agent, its structural motifs provide valuable insights into designing next-generation drugs.

The role of 5-chloro-2-methoxy-N-methylaniline hydrochloride in cancer research is another area of significant interest. The chloro substituent can enhance binding interactions with certain enzymes involved in cell proliferation and survival pathways. Additionally, the methoxy group can influence metabolic stability and bioavailability. Preclinical studies have suggested that compounds structurally related to 5-chloro-2-methoxy-N-methylaniline hydrochloride may exhibit anti-cancer properties by inhibiting key signaling pathways or by inducing apoptosis in tumor cells.

In terms of synthetic chemistry, 5-chloro-2-methoxy-N-methylaniline hydrochloride serves as a valuable intermediate for constructing more complex heterocyclic compounds. Its reactivity allows for further functionalization through various organic transformations such as nucleophilic aromatic substitution, coupling reactions, and cyclization processes. These synthetic pathways are crucial for developing novel drug candidates with tailored pharmacological properties.

The solubility profile of 5-chloro-2-methoxy-N-methylaniline hydrochloride, enhanced by its salt form, makes it amenable to various formulation strategies. This characteristic is particularly important in pharmaceutical development, where drug solubility directly impacts bioavailability and therapeutic efficacy. Researchers have explored different solubilization techniques to optimize the delivery of aniline derivatives like this one.

From an industrial perspective, the production and handling of 5-chloro-2-methoxy-N-methylaniline hydrochloride must adhere to stringent quality control measures to ensure consistency and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs while maintaining high standards. These improvements are essential for supporting ongoing research and potential commercialization efforts.

The safety profile of 5-chloro-2-methoxy-N-methylaniline hydrochloride is another critical consideration. While it may not pose acute hazards under normal conditions, appropriate handling procedures must be followed to minimize exposure risks during laboratory or industrial use. Toxicological studies have been conducted to assess its potential effects on human health and the environment, providing valuable data for risk assessment.

In conclusion,5-chloro-2-methoxy-N-methylaniline hydrochloride (CAS No. 1306606-86-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting neurological disorders, cancer, and other diseases. As research continues to uncover new insights into its properties and potential uses,5-chloro-2-methoxy-N-methylaniline hydrochloride is poised to play an increasingly important role in advancing medical science.